Cas no 1806741-43-4 (4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1806741-43-4
• MF: C₇H₆F₃IN₂O₂
• MW: 334.034424304962
• CID: 4831292
• Update Time: 2025-06-08

4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O2/c8-7(9,10)15-5-3(2-12)1-4(14)13-6(5)11/h1H,2,12H2,(H,13,14)
• InChI Key： MXYZGCPWAVRDTH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(N1)=O)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4

Additional information on 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

Introduction to 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806741-43-4)

4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806741-43-4) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, a hydroxyl group, an iodine substituent, and a trifluoromethoxy moiety, offers a broad spectrum of potential applications in drug discovery and development.

The aminomethyl group in the compound is a versatile functional group that can participate in various chemical reactions, making it an attractive candidate for the synthesis of bioactive molecules. The presence of this group can enhance the reactivity and functional diversity of the molecule, facilitating its use in the design of novel therapeutic agents. Additionally, the hydroxyl group provides the compound with polar characteristics, which can influence its solubility and bioavailability.

The iodine substituent is a key feature of this compound, contributing to its unique electronic and steric properties. Iodine atoms are often used in medicinal chemistry to modulate the lipophilicity and metabolic stability of drug candidates. The iodine substituent in 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine can also serve as a handle for radiolabeling studies, which are crucial for understanding the pharmacokinetics and biodistribution of the compound in vivo.

The trifluoromethoxy moiety is another important structural element that imparts specific properties to the molecule. Fluorinated groups are known for their ability to enhance the lipophilicity and metabolic stability of compounds, making them valuable in drug design. The trifluoromethoxy group can also influence the electronic properties of the pyridine ring, affecting the overall reactivity and biological activity of the molecule.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of compounds with similar structural features. For instance, studies have shown that pyridine derivatives with hydroxyl and trifluoromethoxy groups exhibit potent anti-inflammatory and anticancer activities. The combination of these functional groups in 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine suggests that it may possess similar biological properties.

One area of particular interest is the potential use of this compound as an anticancer agent. Research has demonstrated that compounds with iodine substituents can selectively target cancer cells by disrupting cellular processes such as DNA replication and protein synthesis. The presence of the aminomethyl group can further enhance these effects by facilitating intracellular uptake and increasing cytotoxicity. Preliminary studies have shown promising results in vitro, with 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine exhibiting significant antiproliferative activity against various cancer cell lines.

Beyond its potential as an anticancer agent, this compound may also have applications in other therapeutic areas. For example, compounds with hydroxyl groups are often investigated for their anti-inflammatory properties. The combination of hydroxyl and trifluoromethoxy groups in 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine could make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its therapeutic potential, 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine is also valuable as a building block for synthetic chemistry. Its multifunctional nature allows for a wide range of chemical modifications, enabling researchers to explore different derivatives with tailored properties. This versatility makes it an attractive starting material for developing new drugs and materials.

The synthesis of 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine has been reported using various methods, including multistep reactions involving halogenation, substitution, and reduction steps. These synthetic routes provide researchers with flexible options for producing the compound on both laboratory and industrial scales. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical applications.

In conclusion, 4-(Aminomethyl)-6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806741-43-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable candidate for drug discovery and development, particularly in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, further highlighting its significance in the field.